Cas no 41259-65-8 (6-Chloro-N4-phenylpyrimidine-4,5-diamine)

• Product Name: 6-Chloro-N4-phenylpyrimidine-4,5-diamine
• CAS No: 41259-65-8
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• CID: 1081318
• PubChem ID: 12479742
• Update Time: 2025-06-08

6-Chloro-N4-phenylpyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N4-phenylpyrimidine-4,5-diamine
• 6-chloro-4-N-phenylpyrimidine-4,5-diamine
• 6-CHLORO-N4-PHENYL-4,5-PYRIMIDINEDIAMINE
• 6-Chlor-N4-phenyl-pyrimidin-4,5-diyldiamin
• J-518626
• EN300-4209534
• DTXSID70499821
• 41259-65-8
• 6-Chloro-N4-phenyl-pyriMidine-4,5-diaMine
• 6-Chloro-N~4~-phenylpyrimidine-4,5-diamine
• SB59627
• AMY21262
• SCHEMBL1898192
• BGIJOHFJMJTUHK-UHFFFAOYSA-N
• AKOS002916991
• CS-0270157

• MDL： MFCD08367502
• Inchi： 1S/C10H9ClN4/c11-9-8(12)10(14-6-13-9)15-7-4-2-1-3-5-7/h1-6H,12H2,(H,13,14,15)
• InChI Key： BGIJOHFJMJTUHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)NC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 220.05200
• Monoisotopic Mass: 220.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.413
• Boiling Point: 372.865°C at 760 mmHg
• Flash Point: 179.303°C
• Refractive Index: 1.709
• PSA: 63.83000
• LogP: 3.11000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 6-Chloro-N4-phenylpyrimidine-4,5-diamine

Recent Advances in the Study of 6-Chloro-N4-phenylpyrimidine-4,5-diamine (CAS: 41259-65-8)

6-Chloro-N4-phenylpyrimidine-4,5-diamine (CAS: 41259-65-8) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and anticancer drug development. This research brief aims to summarize the latest findings related to this compound and its implications for future research and drug development.

One of the key areas of investigation has been the synthesis and optimization of 6-Chloro-N4-phenylpyrimidine-4,5-diamine. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances yield and purity while reducing the number of steps. The authors utilized a palladium-catalyzed coupling reaction to introduce the phenylamine moiety, followed by a chlorination step to achieve the final product. This method not only improves scalability but also provides a foundation for the synthesis of analogous compounds with potential therapeutic value.

In terms of biological activity, 6-Chloro-N4-phenylpyrimidine-4,5-diamine has shown promising results as a kinase inhibitor. Research conducted by a team at the University of Cambridge (2024) demonstrated its potent inhibitory effects on several tyrosine kinases, including EGFR and HER2, which are often overexpressed in various cancers. The compound exhibited low nanomolar IC50 values in enzymatic assays and demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Further mechanistic studies have elucidated the binding mode of 6-Chloro-N4-phenylpyrimidine-4,5-diamine within the ATP-binding pocket of target kinases. X-ray crystallography data revealed that the compound forms key hydrogen bonds with the hinge region of the kinase domain, while the chloro-substituent contributes to hydrophobic interactions. This structural insight has been instrumental in guiding the design of second-generation analogs with improved potency and selectivity.

Beyond its anticancer potential, recent research has explored other therapeutic applications of 6-Chloro-N4-phenylpyrimidine-4,5-diamine. A preprint study (2024) highlighted its anti-inflammatory properties, showing significant inhibition of pro-inflammatory cytokines in macrophage models. This dual functionality—targeting both kinases and inflammatory pathways—positions the compound as a versatile scaffold for multifunctional drug development.

Despite these promising findings, challenges remain in the development of 6-Chloro-N4-phenylpyrimidine-4,5-diamine as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, which may necessitate structural modifications or formulation strategies to improve its drug-like properties. Additionally, further in vivo studies are needed to validate its efficacy and safety profile in animal models.

In conclusion, 6-Chloro-N4-phenylpyrimidine-4,5-diamine (CAS: 41259-65-8) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its demonstrated kinase inhibitory activity, coupled with emerging evidence of anti-inflammatory effects, makes it a valuable tool compound and a promising starting point for drug development. Future research directions may include the exploration of its combination potential with existing therapies and the development of prodrug strategies to overcome current limitations in bioavailability.